Cas no 2172169-77-4 (4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole)

• Product Name: 4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole
• CAS No: 2172169-77-4
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6172773
• PubChem ID: 165572606
• Update Time: 2025-10-29

4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole
• EN300-1613792
• 2172169-77-4

• Inchi： 1S/C9H13BrN2O/c10-9-6-12(7-11-9)5-8-1-3-13-4-2-8/h6-8H,1-5H2
• InChI Key： OHVBHDUNRJWIMB-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC1CCOCC1

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Additional information on 4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole

Comprehensive Overview of 4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole (CAS No. 2172169-77-4)

4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole (CAS No. 2172169-77-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated imidazole derivative features a unique structural motif, combining an oxan-4-ylmethyl group with a 1H-imidazole core, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C9H13BrN2O, and precise structural attributes contribute to its utility in drug discovery and material science applications.

The compound’s imidazole ring is a well-known pharmacophore, often associated with bioactive molecules targeting enzymes and receptors. Researchers are particularly interested in its potential as a building block for kinase inhibitors or antiviral agents, aligning with current trends in precision medicine and targeted therapy. The incorporation of the oxan-4-ylmethyl moiety enhances its solubility and metabolic stability, addressing common challenges in lead optimization.

In recent years, the demand for functionalized imidazoles like 4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole has surged due to their role in catalysis and material science. For instance, such compounds are explored in OLED technology and metal-organic frameworks (MOFs), reflecting broader industrial interests in sustainable materials. This versatility positions CAS No. 2172169-77-4 as a compound of interdisciplinary relevance.

Synthetic routes to 4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole often involve N-alkylation of imidazole precursors followed by bromination. Optimizing these methods for green chemistry compliance—such as using microwave-assisted synthesis or biocatalysts—has become a focal point, resonating with the global push for eco-friendly manufacturing. Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, critical for downstream applications.

From a commercial perspective, suppliers of CAS No. 2172169-77-4 highlight its high batch-to-batch consistency and scalability, catering to both academic and industrial buyers. FAQs often revolve around its storage conditions (typically 2–8°C under inert atmosphere) and handling protocols, emphasizing user safety and compound integrity. These details align with search trends for lab chemical best practices and stable intermediates.

Looking ahead, 4-bromo-1-(oxan-4-ylmethyl)-1H-imidazole is poised to play a pivotal role in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where modular scaffolds are essential. Its adaptability to click chemistry further expands its utility in bioconjugation and diagnostic probe development, answering growing queries about next-generation biotools.

In summary, CAS No. 2172169-77-4 exemplifies the intersection of structural ingenuity and practical applicability. Whether in drug design, advanced materials, or methodological innovation, this compound continues to inspire research breakthroughs while meeting the evolving needs of scientific communities worldwide.